ethyl {4-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-ethoxyphenoxy}acetate

• IUPAC Name: ethyl 2-[4-[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]-2-ethoxyphenoxy]acetate
• InChI: InChI=1S/C17H18N2O6S/c1-3-23-13-8-10(5-6-12(13)25-9-14(20)24-4-2)7-11-15(21)18-17(26)19-16(11)22/h5-8H,3-4,9H2,1-2H3,(H2,18,19,21,22,26)
• InChI Key: VBIGJNBCRWVBRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=S)NC2=O)OCC(=O)OCC
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

This compound is a novel triazole-pyrimidine hybrid. It is part of a series of compounds that have been designed and synthesized for the purpose of studying their neuroprotective and anti-inflammatory activity.

Synthesis Analysis

The synthesis of this compound involves a reaction mixture that is cooled to room temperature. The resulting solid is then filtered, washed with cold water, and dried under vacuum to afford the pure intermediate.

Molecular Structure Analysis

The molecular formula of this compound is C15H13N2O6S. Its average mass is 349.339 Da and its monoisotopic mass is 349.049988 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound have been characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

The mechanism of action of this compound is observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. It has shown promising neuroprotective and anti-inflammatory properties.

Future Directions

The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds, including this one, can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This opens up new avenues for future research in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.